Cas no 82880-43-1 (Benzenamine, 3-methyl-N-nitroso-N-phenyl-)
82880-43-1 structure
Product Name:Benzenamine, 3-methyl-N-nitroso-N-phenyl-
CAS No:82880-43-1
MF:C13H12N2O
MW:212.247182846069
CID:681154
PubChem ID:12835569
Update Time:2025-04-19
Benzenamine, 3-methyl-N-nitroso-N-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 3-methyl-N-nitroso-N-phenyl-
- N-(3-methylphenyl)-N-phenylnitrous amide
- 82880-43-1
- DTXSID10511071
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- Inchi: 1S/C13H12N2O/c1-11-6-5-9-13(10-11)15(14-16)12-7-3-2-4-8-12/h2-10H,1H3
- InChI Key: VUXJNVQXNSVIKC-UHFFFAOYSA-N
- SMILES: O=NN(C1C=CC=CC=1)C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 212.094963011g/mol
- Monoisotopic Mass: 212.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 32.7Ų
Benzenamine, 3-methyl-N-nitroso-N-phenyl- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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